3-Iodo-1H-indazole-4-carboxylic acid
Overview
Description
“3-Iodo-1H-indazole-4-carboxylic acid” is a type of indazole-containing derivative . Indazoles are important heterocycles in drug molecules and can bear a variety of functional groups, displaying versatile biological activities . They are one of the most important classes of nitrogen-containing heterocyclic compounds, bearing a bicyclic ring structure made up of a pyrazole ring and a benzene ring .
Synthesis Analysis
Indazoles have been synthesized through various methods. Some of the strategies include transition metal catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .
Molecular Structure Analysis
Indazole usually contains two tautomeric forms: 1H-indazole and 2H-indazole . The 1H-indazole is more thermodynamically stable than 2H-indazole, making it the predominant tautomer .
Chemical Reactions Analysis
Indazole-containing compounds can undergo a variety of chemical reactions. For example, they can be used in the synthesis of novel aromatic carboxylic acid amides .
Scientific Research Applications
Antiproliferative Activity
Indazole derivatives have been observed to exhibit antiproliferative activity, particularly against neoplastic cell lines. They can inhibit cell growth and cause a block in the G0–G1 phase of the cell cycle .
Pharmacological Activity
Many indazole derivatives possess potent pharmacological activities, including anti-tumor, anti-inflammatory, antimicrobial, and neuroprotective effects .
Synthetic Intermediates
Indazoles can serve as synthetic intermediates for creating biologically active molecules. For example, 3-vinylindazoles are interesting intermediates that can lead to the synthesis of such molecules .
Coordination Polymers
Indazole derivatives can be used to form coordination polymers with potential multifunctional applications .
Mechanism of Action
Target of Action
It is known that indazole-containing compounds have a wide variety of medicinal applications as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents . Therefore, it can be inferred that 3-Iodo-1H-indazole-4-carboxylic acid may interact with similar targets.
Mode of Action
Indazole derivatives are known to interact with their targets in a variety of ways, depending on the specific derivative and target . The 3-Iodo-1H-indazole-4-carboxylic acid may interact with its targets in a similar manner, leading to changes in cellular processes.
Biochemical Pathways
Indazole derivatives are known to affect a variety of biochemical pathways, including those involved in inflammation, cancer, and bacterial infections . It is likely that 3-Iodo-1H-indazole-4-carboxylic acid affects similar pathways, leading to downstream effects on cellular processes.
Pharmacokinetics
It is known that indazole derivatives generally have good bioavailability . Therefore, it can be inferred that 3-Iodo-1H-indazole-4-carboxylic acid may have similar ADME properties, which would impact its bioavailability.
Result of Action
Indazole derivatives are known to have a variety of effects, including anti-inflammatory, antitumor, and antibacterial effects . Therefore, it can be inferred that 3-Iodo-1H-indazole-4-carboxylic acid may have similar effects.
Action Environment
It is known that the nitrosation of indoles, a key step in the synthesis of indazole derivatives, occurs in a slightly acidic environment . Therefore, it can be inferred that the action of 3-Iodo-1H-indazole-4-carboxylic acid may be influenced by the pH of its environment.
Future Directions
Indazole-containing derivatives have gained considerable attention in the field of medicinal chemistry due to their versatile biological activities . They serve as important building blocks for many bioactive natural products and commercially available drugs . Therefore, the future directions in the study of “3-Iodo-1H-indazole-4-carboxylic acid” and similar compounds may involve further exploration of their synthesis, properties, and potential applications in medicine and other fields.
properties
IUPAC Name |
3-iodo-2H-indazole-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5IN2O2/c9-7-6-4(8(12)13)2-1-3-5(6)10-11-7/h1-3H,(H,10,11)(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
POTWVYVTMBLLKR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NNC(=C2C(=C1)C(=O)O)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5IN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90646350 |
Source
|
| Record name | 3-Iodo-2H-indazole-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90646350 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
288.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Iodo-1H-indazole-4-carboxylic acid | |
CAS RN |
885520-80-9 |
Source
|
| Record name | 3-Iodo-1H-indazole-4-carboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=885520-80-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Iodo-2H-indazole-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90646350 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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